Cas no 113270-73-8 (2-(4-Bromo-phenyl)-1h-imidazo4,5-cpyridine)

• Product Name: 2-(4-Bromo-phenyl)-1h-imidazo4,5-cpyridine
• CAS No: 113270-73-8
• MF: C₁₂H₈BrN₃
• MW: 274.116021156311
• MDL: MFCD06657714
• CID: 130113
• PubChem ID: 13227302
• Update Time: 2025-11-02

2-(4-Bromo-phenyl)-1h-imidazo4,5-cpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromophenyl)-1H-imidazo[4,5-c]pyridine
• 3H-Imidazo[4,5-c]pyridine,2-(4-bromophenyl)-
• 2-(4-bromophenyl)-3H-imidazo[4,5-c]pyridine
• 2-(4-BROMO-PHENYL)-1H-IMIDAZO[4,5-C]PYRIDINE
• RP29698
• MB03922
• AB0034828
• AX8062073
• ST2416101
• X9049
• AKOS015835629
• CS-0157598
• A894452
• 113270-73-8
• J-505910
• DTXSID10530141
• AKOS012572454
• MFCD06657714
• SCHEMBL5591256
• SCHEMBL23132042
• DS-0316
• 2-(4-Bromo-phenyl)-1h-imidazo4,5-cpyridine

• MDL： MFCD06657714
• Inchi： 1S/C12H8BrN3/c13-9-3-1-8(2-4-9)12-15-10-5-6-14-7-11(10)16-12/h1-7H,(H,15,16)
• InChI Key： DZMIYOZJDXXAIV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NC2C=CN=CC=2N1

Computed Properties

• Exact Mass: 272.99000
• Monoisotopic Mass: 272.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 2.8

Experimental Properties

• PSA: 41.57000
• LogP: 3.38740

2-(4-Bromo-phenyl)-1h-imidazo4,5-cpyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315
• Warning Statement： P280
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(4-Bromo-phenyl)-1h-imidazo4,5-cpyridine

Comprehensive Guide to 2-(4-Bromo-phenyl)-1H-imidazo[4,5-c]pyridine (CAS No. 113270-73-8)

2-(4-Bromo-phenyl)-1H-imidazo[4,5-c]pyridine (CAS No. 113270-73-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This brominated imidazopyridine derivative features a unique molecular structure combining an imidazo[4,5-c]pyridine core with a 4-bromophenyl substituent, making it valuable for various applications. Researchers frequently search for "2-(4-Bromo-phenyl)-1H-imidazo[4,5-c]pyridine uses" and "CAS 113270-73-8 properties," reflecting growing interest in its potential.

The compound's molecular formula (C₁₂H₈BrN₃) and weight (274.12 g/mol) make it particularly useful in drug discovery. Its imidazo[4,5-c]pyridine scaffold is known to interact with biological targets, while the bromophenyl group offers excellent opportunities for further chemical modifications through cross-coupling reactions. Current trends show increased searches for "imidazopyridine building blocks" and "brominated heterocycles for drug development," aligning with this compound's research applications.

In pharmaceutical applications, 2-(4-Bromo-phenyl)-1H-imidazo[4,5-c]pyridine serves as a key intermediate for developing kinase inhibitors and other therapeutic agents. The presence of both nitrogen-rich heterocycle and halogen atom makes it valuable for creating molecules with improved bioavailability and target specificity. Recent publications highlight its use in developing compounds for neurological disorders, answering frequent queries about "imidazopyridine CNS drugs" and "bromophenyl medicinal chemistry."

The material science field has shown growing interest in this compound for organic electronic applications. Its conjugated system and bromine substitution pattern make it suitable for creating organic semiconductors and light-emitting materials. Industry searches for "imidazopyridine-based OLED materials" and "bromophenyl electronic materials" reflect this emerging application area.

From a synthetic chemistry perspective, CAS 113270-73-8 offers multiple advantages. The bromine atom serves as an excellent handle for palladium-catalyzed cross-coupling reactions, allowing efficient derivatization. This property makes it valuable for combinatorial chemistry and high-throughput screening, addressing common search terms like "imidazopyridine Suzuki coupling" and "bromophenyl Heck reaction."

Quality control of 2-(4-Bromo-phenyl)-1H-imidazo[4,5-c]pyridine typically involves HPLC analysis, with purity standards often exceeding 98%. Analytical data shows characteristic peaks in ¹H NMR (δ 8.90-7.40 ppm) and mass spectrometry (m/z 274 [M+H]⁺), information frequently sought under "imidazopyridine NMR characterization" and "CAS 113270-73-8 analytical methods."

The global market for imidazo[4,5-c]pyridine derivatives has shown steady growth, driven by pharmaceutical R&D investments. Market analysis reveals increasing demand for brominated heterocyclic compounds, with this particular derivative seeing annual growth of 8-12% in research applications. These trends correlate with search volumes for "imidazopyridine market trends" and "specialty bromo compounds demand."

Storage and handling of 2-(4-Bromo-phenyl)-1H-imidazo[4,5-c]pyridine require standard laboratory precautions. The compound demonstrates good stability at room temperature when protected from light and moisture, with recommended storage under inert atmosphere for long-term preservation. These practical considerations address common queries about "imidazopyridine storage conditions" and "bromophenyl compound stability."

Recent patent literature indicates expanding intellectual property around imidazo[4,5-c]pyridine derivatives, particularly in anticancer and anti-inflammatory applications. The 4-bromophenyl substitution appears in several patented drug candidates, explaining frequent searches for "imidazopyridine patents" and "bromophenyl therapeutic applications."

Environmental and regulatory aspects of CAS 113270-73-8 follow standard protocols for laboratory chemicals. While not classified as hazardous under current regulations, proper waste disposal methods should be followed. These considerations respond to increasing searches for "imidazopyridine environmental impact" and "bromophenyl compound safety."

Future research directions for 2-(4-Bromo-phenyl)-1H-imidazo[4,5-c]pyridine include exploration of its photophysical properties and development of more efficient synthetic routes. The compound's versatility ensures continued relevance, as seen in growing interest in "imidazopyridine fluorescence" and "bromophenyl catalytic applications" within the scientific community.